Cas no 104796-24-9 (Methyl 3-Methoxy-2-(2-methoxy-2-oxoethoxy)benzoate)

Methyl 3-Methoxy-2-(2-methoxy-2-oxoethoxy)benzoate Properties

Names and Identifiers

• Benzoic acid,3-methoxy-2-(2-methoxy-2-oxoethoxy)-, methyl ester
• Methyl 3-methoxy-2-(2-methoxy-2-oxoethoxy)benzoate
• 3-methoxy-2-(2-methoxy-2-oxoethoxy)benzoic acid methyl ester
• 3-methoxy-2-methoxycarbonylmethoxybenzoic acid methyl ester
• 454346_ALDRICH
• AC1N58J8
• AC1Q447Y
• ACMC-20akh6
• CTK4A3364
• SureCN7956411
• methyl 3-methoxy-2-(2-methoxy-2-oxoethoxy)benzoat
• Methyl 3-methoxy-2-(2-methoxy-2-oxoethox y)benzoate,98%
• AKOS024386610
• Methyl 3-methoxy-2-(methoxycarbonylmethoxy)benzoate
• SCHEMBL7956411
• DTXSID50399830
• Methyl 3-methoxy-2-(2-methoxy-2-oxoethoxy)benzoate, 98%
• J-001256
• FT-0744767
• VLQBVKZFMXBOKM-UHFFFAOYSA-N
• 104796-24-9
• DB-059197
• METHYL 3-METHOXY-2-(2-METHOXY-2-OXOETHOXY)BENZOATE
• +Expand

• MDL： MFCD00274295
• InChIKey： VLQBVKZFMXBOKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O6/c1-15-9-6-4-5-8(12(14)17-3)11(9)18-7-10(13)16-2/h4-6H,7H2,1-3H3
• SMILES： COC1=CC=CC(=C1OCC(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 254.07902
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 254.079
• Heavy Atom Count: 18
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• LogP: 1.03360
• PSA: 71.06
• Refractive Index: 1.501
• Boiling Point: 345.6°C at 760 mmHg
• Melting Point: 71-74 °C (lit.)
• Flash Point: 151.5°C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.2